Cas no 2227880-97-7 ((3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid
• CAS No: 2227880-97-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6172908
• PubChem ID: 165762966
• Update Time: 2025-05-21

(3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid
• EN300-1759395
• 2227880-97-7

• Inchi： 1S/C12H11NO3/c14-11(7-12(15)16)9-4-3-8-2-1-5-13-10(8)6-9/h1-6,11,14H,7H2,(H,15,16)/t11-/m0/s1
• InChI Key： QZMPMNOCBOYSRS-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid (CAS No. 2227880-97-7)

(3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid, identified by the CAS number 2227880-97-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a chiral center and an intricate quinoline moiety, has garnered attention for its potential applications in drug discovery and molecular medicine. The unique structural properties of this compound make it a valuable scaffold for developing novel therapeutic agents.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the quinoline scaffold have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. In particular, derivatives of quinoline have shown promise in targeting various enzymatic pathways and cellular processes relevant to human diseases.

The specific configuration of (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid contributes to its unique pharmacological profile. The presence of a hydroxyl group at the third carbon position and the attachment of a quinoline ring at the same position introduce both hydrophilic and lipophilic interactions, which can influence its solubility, bioavailability, and binding affinity to biological targets. This balance is crucial for designing molecules that can effectively interact with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid with target proteins. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation. For instance, preliminary simulations suggest that this compound may disrupt the activity of kinases and other signaling molecules that are aberrantly expressed in tumor cells.

In vitro studies have begun to unravel the mechanistic aspects of (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid. Initial experiments indicate that it exhibits inhibitory effects on certain enzymes associated with metabolic pathways disrupted in diseases such as diabetes and obesity. The hydroxyl group at the third carbon appears to play a critical role in modulating these interactions, suggesting that further derivatization could enhance its therapeutic potential.

The synthesis of enantiomerically pure forms of this compound is another area of active research. Chiral drugs often exhibit different pharmacological activities depending on their stereochemistry, making the development of enantiopure compounds essential for optimizing drug efficacy and minimizing side effects. Advances in asymmetric synthesis techniques have made it possible to produce high-purity samples of (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid, which are now being tested in preclinical models.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. These studies aim to provide insights into its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential toxicity profiles. The results from these studies will be crucial for determining whether this compound progresses to human clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid. Predictive models have been developed to screen large chemical libraries for molecules with desired biological activities. These models take into account structural features, physicochemical properties, and known biological targets to prioritize compounds for experimental validation.

The quinoline moiety in this compound not only contributes to its structural complexity but also provides opportunities for further functionalization. Researchers are exploring various strategies to modify the quinoline ring or introduce additional functional groups at different positions. Such modifications could lead to novel derivatives with enhanced potency, selectivity, or improved pharmacokinetic profiles.

The role of natural products as inspiration for drug design cannot be overstated. Many quinoline derivatives have been isolated from plants and marine organisms, where they serve as defense compounds or secondary metabolites. By leveraging natural product scaffolds like quinoline, synthetic chemists can create structurally diverse libraries for screening against various disease targets.

The development of novel analytical techniques has also facilitated the study of (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools used to elucidate its structure and confirm its purity. These techniques provide critical data for understanding how the compound interacts with biological targets at the molecular level.

Collaborative efforts between academia and industry are essential for translating basic research findings into clinical applications. Companies specializing in chemical biology are actively seeking innovative compounds like (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid for licensing or further development. Such partnerships can accelerate the pace of drug discovery by combining expertise in synthetic chemistry, pharmacology, and clinical development.

The future prospects for this compound remain promising as research continues to uncover new therapeutic applications. Ongoing studies focus on optimizing its chemical structure, improving its pharmacological properties, and exploring new mechanisms of action. With continued investment in research and development, (3S)-3-hydroxy-3-(quinolin-7-yl)propanoic acid has the potential to contribute significantly to advancements in medicine.